Cas no 1005566-25-5 (5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole)

5-2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole is a heterocyclic compound featuring both pyrazole and tetrazole functional groups. Its molecular structure, incorporating a chloro and dimethyl-substituted pyrazole linked to a tetrazole ring via an ethyl spacer, confers unique reactivity and potential applications in medicinal chemistry and agrochemical synthesis. The tetrazole moiety enhances metabolic stability and bioavailability, while the chloro and dimethyl substitutions on the pyrazole ring may influence steric and electronic properties, making it a versatile intermediate. This compound is particularly valuable in the development of pharmacologically active molecules or as a ligand in coordination chemistry due to its chelating potential.

5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole structure

1005566-25-5 structure

Product Name:5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole

CAS No:1005566-25-5

MF:C₈H₁₁ClN₆

MW:226.666138887405

MDL:MFCD04967418

CID:3058328

PubChem ID:7017247

Update Time:2025-10-21

5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

- 5-[2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-ethyl]-2H-tetrazole
- 5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole
- 5-(2-(4-Chloro-3,5-dimethyl-1h-pyrazol-1-yl)ethyl)-2h-tetrazole
- 5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-tetraazole
- 5-[2-(4-chloro-3,5-dimethylpyrazol-1-yl)ethyl]-1H-1,2,3,4-tetrazole
- C8H11ClN6
- 5-[2-(4-CHLORO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)ETHYL]-2H-1,2,3,4-TETRAAZOLE
- EN300-229100
- CS-0282776
- AKOS000306295
- 5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-tetrazole
- BBL039342
- 5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-1,2,3,4-tetrazole
- 5-[2-(4-chloro-3,5-dimethylpyrazol-1-yl)ethyl]-2H-tetrazole
- STK313346
- 1005566-25-5
- MDL： MFCD04967418
- Inchi： 1S/C8H11ClN6/c1-5-8(9)6(2)15(12-5)4-3-7-10-13-14-11-7/h3-4H2,1-2H3,(H,10,11,13,14)
- InChI Key： NXVJJURZKZSPDJ-UHFFFAOYSA-N
- SMILES： ClC1C(C)=NN(C=1C)CCC1N=NNN=1

Computed Properties

Exact Mass: 226.0733721Da
Monoisotopic Mass: 226.0733721Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 72.3Å²

5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	025961-250mg	5-[2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-ethyl]-2H-tetrazole	1005566-25-5		250mg	￡144.00	2022-03-01
Fluorochem	025961-5g	5-[2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-ethyl]-2H-tetrazole	1005566-25-5		5g	￡782.00	2022-03-01
Fluorochem	025961-1g	5-[2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-ethyl]-2H-tetrazole	1005566-25-5		1g	￡287.00	2022-03-01
Enamine	EN300-229100-0.05g	5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-1,2,3,4-tetrazole	1005566-25-5	95%	0.05g	$89.0	2024-06-20
Enamine	EN300-229100-0.1g	5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-1,2,3,4-tetrazole	1005566-25-5	95%	0.1g	$132.0	2024-06-20
Enamine	EN300-229100-0.25g	5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-1,2,3,4-tetrazole	1005566-25-5	95%	0.25g	$189.0	2024-06-20
Enamine	EN300-229100-0.5g	5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-1,2,3,4-tetrazole	1005566-25-5	95%	0.5g	$297.0	2024-06-20
Enamine	EN300-229100-1.0g	5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-1,2,3,4-tetrazole	1005566-25-5	95%	1.0g	$381.0	2024-06-20
Enamine	EN300-229100-2.5g	5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-1,2,3,4-tetrazole	1005566-25-5	95%	2.5g	$628.0	2024-06-20
Enamine	EN300-229100-5.0g	5-[2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2H-1,2,3,4-tetrazole	1005566-25-5	95%	5.0g	$1038.0	2024-06-20

5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

Additional information on 5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole

Compound CAS No. 1005566-25-5: 5-2-(4-Chloro-3,5-Dimethyl-1H-Pyrazol-1-Yl)Ethyl-2H-1,2,3,4-Tetrazole

The compound with CAS No. 1005566-25-5, known as 5-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2H-1,2,3,4-tetrazole, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a tetrazole ring with a substituted pyrazole moiety, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in the development of antimicrobial agents and anticancer drugs. The tetrazole ring is known for its ability to coordinate with metal ions, which can enhance the bioavailability and efficacy of the compound. Additionally, the presence of the pyrazole group introduces antifungal properties, making this compound a versatile tool in drug discovery.

The synthesis of CAS No. 1005566-25-5 involves a multi-step process that includes the preparation of the pyrazole derivative followed by its coupling with the tetrazole moiety. Researchers have optimized this process to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical applications.

In terms of chemical properties, this compound exhibits thermal stability and moderate solubility in organic solvents, which are critical factors for its use in drug delivery systems. Furthermore, its ability to form stable complexes with transition metals has opened new avenues for its application in catalysis and sensor technology.

The latest research on this compound has focused on its biological activity and toxicological profile. Preclinical studies have demonstrated that it possesses significant cytotoxic activity against cancer cell lines, while showing minimal toxicity to normal cells. These findings suggest that it could be a potential candidate for targeted cancer therapy.

Another area of interest is the use of this compound in the development of nanomaterials. Its ability to act as a ligand in metalloorganic frameworks (MOFs) has led to the creation of novel materials with applications in gas storage and separation.

In conclusion, CAS No. 1005566-25-5 represents a cutting-edge compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and promising biological properties make it an exciting subject for further research and development.